1-(2-(4-(Methylsulfonyl)piperazin-1-yl)ethyl)-3-(naphthalen-1-ylmethyl)urea

• IUPAC Name: 1-[2-(4-methylsulfonylpiperazin-1-yl)ethyl]-3-(naphthalen-1-ylmethyl)urea
• InChI: InChI=1S/C19H26N4O3S/c1-27(25,26)23-13-11-22(12-14-23)10-9-20-19(24)21-15-17-7-4-6-16-5-2-3-8-18(16)17/h2-8H,9-15H2,1H3,(H2,20,21,24)
• InChI Key: BRZWOWYSAVAKSK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)CCNC(=O)NCC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H26N4O3S
• Molecular Weight: 390.5 g/mol

Description

1-(2-(4-(Methylsulfonyl)piperazin-1-yl)ethyl)-3-(naphthalen-1-ylmethyl)urea, also known as NSC 737664, is a synthetic small molecule that has shown promising results in scientific research. This compound has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Analytical Chemistry Applications

A method for the determination of a non-peptide oxytocin receptor antagonist, closely related to the compound of interest, in human plasma has been developed, demonstrating the relevance of such compounds in analytical chemistry. This method involves liquid-liquid extraction and automated pre-column chemical derivatization, followed by high-performance liquid chromatography with fluorescence detection, indicating its potential for sensitive and selective detection in biological samples (Kline, Kusma, & Matuszewski, 1999).

Pharmacological Research

The compound's framework has been explored for its pharmacological potential, particularly in the realm of atypical antipsychotic agents. Research has shown that derivatives with a similar structural motif exhibit high affinities for both 5-HT(2C) and 5-HT(6) receptors, indicating their promise in developing treatments for disorders associated with these receptors (Park et al., 2010).

Chemical Synthesis and Modification

In the field of chemical synthesis, a new sulfonate reagent has been synthesized for analytical derivatization in liquid chromatography, showcasing the versatility of such compounds in creating sensitive detection methods for analytes. This approach highlights the compound's utility in enhancing analytical methodologies through chemical modifications (Wu et al., 1997).

Neuropharmacology

The synthesis and evaluation of derivatives, such as B-355252, demonstrate the compound's potential in neuropharmacology, particularly in enhancing nerve growth factor-induced neurite outgrowths. This application signifies its possible use in developing therapies for neurological conditions (Williams et al., 2010).